Cas no 2228674-88-0 (1-(6-chloropyridin-2-yl)-2,2-difluoroethan-1-ol)

• Product Name: 1-(6-chloropyridin-2-yl)-2,2-difluoroethan-1-ol
• CAS No: 2228674-88-0
• MF: C₇H₆ClF₂NO
• MW: 193.578447818756
• CID: 6264764
• PubChem ID: 165782171
• Update Time: 2025-05-23

1-(6-chloropyridin-2-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloropyridin-2-yl)-2,2-difluoroethan-1-ol
• 2228674-88-0
• EN300-1970801

• Inchi： 1S/C7H6ClF2NO/c8-5-3-1-2-4(11-5)6(12)7(9)10/h1-3,6-7,12H
• InChI Key： JVINARNVFGAZGT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(C(F)F)O)=N1

Computed Properties

• Exact Mass: 193.0105978g/mol
• Monoisotopic Mass: 193.0105978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(6-chloropyridin-2-yl)-2,2-difluoroethan-1-ol

1-(6-Chloropyridin-2-yl)-2,2-Difluoroethan-1-ol: A Comprehensive Overview

1-(6-Chloropyridin-2-yl)-2,2-difluoroethan-1-ol (CAS No. 2228674-88-0) is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with a chlorine atom at the 6-position and a difluoroethanol group attached at the 2-position. The presence of both halogen atoms (chlorine and fluorine) in its structure imparts distinctive chemical properties, making it a valuable molecule in research and industrial settings.

The synthesis of 1-(6-chloropyridin-2-yl)-2,2-difluoroethan-1-ol involves a series of intricate chemical reactions, including nucleophilic substitutions and fluorination processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for industrial applications.

One of the most notable applications of 1-(6-chloropyridin-2-yl)-2,2-difluoroethan-1-ol is in the field of medicinal chemistry. The compound serves as an intermediate in the synthesis of bioactive molecules, particularly those targeting specific enzymes or receptors. For instance, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and antiviral activities. These findings have sparked interest in further exploring its therapeutic potential.

In addition to its role in drug discovery, 1-(6-chloropyridin-2-yl)-2,2-difluoroethan-1-ol has also found applications in materials science. Its fluorinated structure makes it suitable for use in the development of advanced polymers and coatings with enhanced thermal stability and mechanical properties. Recent research has focused on incorporating this compound into polymer matrices to create materials with tailored functionalities.

The physical properties of 1-(6-chloropyridin-2-yl)-2,2-difluoroethan-1-ol are also worth noting. It has a melting point of approximately 75°C and a boiling point around 150°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it amenable to various chemical transformations and analytical techniques.

From an environmental perspective, the degradation pathways of 1-(6-chloropyridin-2-y...